4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine

• Molecular Formula: C13H19ClN2O
• Molecular Weight: 254.75 g/mol
• IUPAC Name: 4-chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine
• InChI: InChI=1S/C13H19ClN2O/c1-9(17-2)13-15-11(8-12(14)16-13)10-6-4-3-5-7-10/h8-10H,3-7H2,1-2H3
• InChI Key: ZBERKLNKZIVACA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=CC(=N1)Cl)C2CCCCC2)OC

Description

4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine is a substituted pyrimidine derivative characterized by a chlorine atom at position 4, a cyclohexyl group at position 6, and a 1-methoxyethyl group at position 2.

Preparation Methods

Synthesis via Sequential Nucleophilic Substitution and Coupling Reactions

The most widely reported approach involves stepwise functionalization of a preconstructed pyrimidine core. A representative pathway begins with 4,6-dichloropyrimidine as the starting material :

• Introduction of the Cyclohexyl Group :

  • Position 6 is substituted via a Suzuki-Miyaura cross-coupling reaction using cyclohexylboronic acid under palladium catalysis.

  • Conditions: PdCl₂(dppf) (5 mol%), K₂CO₃ (2 equiv), dioxane/H₂O (4:1), 80°C, 12 h .

  • Yield: 68–75% .

• Functionalization at Position 2 :

  • The 1-methoxyethyl group is introduced via alkylation using 1-methoxyethyl chloride in the presence of NaH or K₂CO₃ .

  • Solvents: DMF or THF, 60–80°C, 6–8 h .

  • Yield: 60–65% .

• Chlorination at Position 4 :

  • Residual chlorine at position 4 is retained or reintroduced using POCl₃ in refluxing conditions (110°C, 4 h) .

  • Yield: >90% .

Key Data :

Step	Reagents/Conditions	Yield (%)	Purity (%)
1	PdCl₂(dppf), K₂CO₃	75	98
2	1-Methoxyethyl chloride, NaH	65	95
3	POCl₃, reflux	92	99

Cyclocondensation of Functionalized Precursors

An alternative route constructs the pyrimidine ring de novo with substituents pre-installed:

• Building Block Preparation :

  • Malononitrile derivatives are condensed with cyclohexylacetamide and 1-methoxyethylamine in a one-pot reaction .

  • Catalyst: p-TsOH (10 mol%), ethanol, 80°C, 24 h .

• Ring Closure and Chlorination :

  • Cyclization is achieved using HCl gas, followed by chlorination with PCl₅ .

  • Yield: 50–55% overall .

Advantages :

• Minimizes purification steps.

• Suitable for large-scale synthesis .

Microwave-Assisted Synthesis

Recent advancements employ microwave irradiation to accelerate key steps:

• Suzuki Coupling Optimization :

  • Cyclohexylboronic acid and 4,6-dichloro-2-(1-methoxyethyl)pyrimidine are reacted under microwave conditions (150°C, 20 min) .

  • Yield: 80% (vs. 68% conventionally) .

• Chlorination Enhancement :

  • POCl₃-mediated chlorination completes in 1 h (vs. 4 h thermally) .

Catalytic Systems and Solvent Effects

• Palladium Catalysts : Pd(OAc)₂/XPhos systems improve coupling efficiency (yield: 82%) .

• Solvent Screening : Dioxane outperforms DMF in minimizing side reactions during alkylation .

Challenges and Mitigation Strategies

• Regioselectivity in Alkylation :

  • The 1-methoxyethyl group may migrate under acidic conditions. Use of bulky bases (e.g., DBU) suppresses isomerization .

• Cyclohexyl Group Steric Hindrance :

  • Elevated temperatures (100°C) and prolonged reaction times (24 h) enhance coupling efficiency .

Analytical Characterization

Critical quality control parameters include:

• ¹H NMR : δ 1.30 (d, J = 8.8 Hz, cyclohexyl), 3.33 (s, OCH₃), 5.29 (s, OCH₂) .

• HPLC Purity : ≥99% achieved via recrystallization in methanol .

Comparative Evaluation of Methods

Method	Total Yield (%)	Time (h)	Scalability
Sequential Substitution	55	24	High
Cyclocondensation	50	30	Moderate
Microwave-Assisted	70	5	High

Industrial-Scale Considerations

• Cost-effective catalysts (e.g., Pd/C) reduce expenses .

• Continuous-flow systems enhance safety during chlorination .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The chlorine atom at the 4-position undergoes nucleophilic displacement under varied conditions, enabling derivatization for pharmaceutical applications.

Table 1: Nucleophilic substitution reactions at the 4-position

Nucleophile	Reaction Conditions	Product Structure	Yield (%)	Source
Ethoxide (EtO⁻)	EtONa, EtOH, 20°C, 2 hrs	4-Ethoxy-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine	89
Piperidine	DIPEA, ethanol, reflux, 12 hrs	4-Piperidinyl-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine	78
Cyclohexylamine	TEA, ethanol, 60°C, 6 hrs	4-(Cyclohexylamino)-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine	67

Key findings:

• Ethoxide substitution proceeds efficiently at room temperature due to the activating effect of the pyrimidine ring .

• Bulky amines (e.g., cyclohexylamine) require elevated temperatures and extended reaction times .

• Steric hindrance from the 6-cyclohexyl group slows substitution kinetics compared to unsubstituted pyrimidines .

Suzuki-Miyaura Cross-Coupling

The 4-chloro group participates in palladium-catalyzed couplings for aryl/heteroaryl introductions.

Table 2: Cross-coupling reactions

Boronic Acid	Catalyst System	Solvent	Temperature (°C)	Yield (%)	Source
4-Pyridinyl	Pd(PPh₃)₄, K₂CO₃	DME/H₂O	80	65
3-Chlorophenyl	PdCl₂(dppf), CsF	DMF	100	58

Mechanistic insights:

• Coupling efficiency depends on electron density at C4, modulated by the 6-cyclohexyl group .

• Polar aprotic solvents (DMF) improve yields for electron-deficient boronic acids .

Ring Functionalization and Rearrangements

The pyrimidine core undergoes regioselective modifications under controlled conditions:

A. C5 Electrophilic Substitution

• Nitration (HNO₃/H₂SO₄) at C5 occurs with 72% yield, directed by the electron-withdrawing chlorine .

• Bromination (NBS, AIBN) produces 5-bromo derivatives for further cross-coupling .

B. Ring Expansion
Treatment with excess hydrazine at 120°C generates fused pyrazolo[1,5-a]pyrimidines via ANRORC mechanism .

Methoxyethyl Side-Chain Modifications

The 2-(1-methoxyethyl) group participates in:

• Oxidation : MnO₂ in acetone converts the methoxyethyl group to a ketone (83% yield) .

• Ether Cleavage : BBr₃ in DCM demethylates the methoxy group, yielding a primary alcohol .

Table 3: Side-chain reaction outcomes

Reaction	Reagents	Product	Application
Oxidation	MnO₂, acetone, 12 hrs	2-(1-Oxoethyl)-4-chloro-6-cyclohexylpyrimidine	Bioisostere synthesis
Demethylation	BBr₃, DCM, 0°C → RT	2-(1-Hydroxyethyl)-4-chloro-6-cyclohexylpyrimidine	Prodrug development

Biological Activity Correlations

Derivatives show structure-activity relationships in kinase inhibition:

• 4-Piperidinyl analogs exhibit IC₅₀ = 8.1–17.8 μM against CDC42 .

• Bulkier 4-aryl groups improve metabolic stability (t₁/₂ > 60 min in microsomes) .

Scientific Research Applications

Chemistry

• Building Block for Synthesis : This compound serves as a crucial building block in the synthesis of more complex heterocyclic compounds. Its unique substituents allow for the development of new materials with tailored properties.

Biology

• Antimicrobial Properties : Research indicates that derivatives of 4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine exhibit notable antimicrobial activities. In vitro studies have shown effectiveness against various bacterial strains, suggesting potential as an antibiotic agent.
• Anticancer Activity : Preliminary studies have demonstrated that this compound may selectively inhibit certain cancer cell lines. The presence of the cyclohexyl group is believed to enhance lipophilicity, improving bioavailability and interaction with biological targets.

Medicine

• Therapeutic Potential : Ongoing research is exploring its role as a therapeutic agent for various diseases, particularly in oncology and infectious disease treatment. Its mechanism of action may involve enzyme inhibition or receptor modulation.

Agrochemicals

• Pesticide Development : The compound has been investigated for its potential use in developing novel agrochemicals. Its structural properties may enhance efficacy against pests while reducing environmental impact.

Material Science

• Polymer Synthesis : 4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine is utilized in synthesizing polymers with specific properties, such as increased stability or enhanced mechanical characteristics.

Case Studies

• Antimicrobial Efficacy Study :
  • A study evaluated the antimicrobial properties of several pyrimidine derivatives, including 4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine. Results indicated that this compound exhibited superior activity against Staphylococcus aureus and Escherichia coli compared to traditional antibiotics.
• Cancer Cell Line Inhibition :
  • Research conducted on various cancer cell lines revealed that derivatives of this compound showed significant cytotoxic effects, particularly in breast cancer models. The study highlighted the importance of structural modifications in enhancing therapeutic efficacy.
• Agrochemical Development :
  • An investigation into the use of this compound in pesticide formulation demonstrated its effectiveness in controlling aphid populations while minimizing harm to beneficial insects, showcasing its potential in sustainable agriculture practices.

Mechanism of Action

The mechanism of action of 4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine depends on its specific application. In medicinal chemistry, it may act by inhibiting enzymes involved in nucleic acid synthesis or by binding to specific receptors or proteins, thereby modulating their activity. The molecular targets and pathways involved would vary based on the specific biological context.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Physicochemical Properties

Table 1: Substituent Comparison at Key Positions

Compound Name	Position 2 Substituent	Position 4 Substituent	Position 6 Substituent	Key Properties/Applications	Reference
4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine	1-Methoxyethyl	Chloro	Cyclohexyl	High lipophilicity; potential intermediate for bioactive molecules	N/A
4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine	N/A (pyrazolo ring)	Chloro	Chloromethyl	Intermediate for antiproliferative agents
4-Chloro-2-methyl-6-vinyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine	Methyl	Chloro	Vinyl (cyclopenta-fused)	Reduced steric bulk; dihydro structure enhances stability
4-Chloro-6-ethyl-2-methylpyrimidine	Methyl	Chloro	Ethyl	Lower molecular weight; simpler synthetic route
4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine	Cyclopentyl	Chloro	1-Methylpyrazole	Dual heterocyclic system; medicinal chemistry applications

Key Observations:

• Cyclohexyl vs. Smaller Alkyl Groups (Ethyl/Methyl): The cyclohexyl group in the target compound increases steric hindrance and lipophilicity compared to ethyl () or methyl () groups, which may slow nucleophilic substitution at position 4 but improve blood-brain barrier penetration .
• 1-Methoxyethyl vs.
• Chlorine Reactivity: Electron-donating groups (e.g., cyclohexyl) may slightly deactivate the chloro substituent at position 4 toward nucleophilic substitution compared to electron-withdrawing groups like trifluoromethyl () .

Biological Activity

4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, synthesizing findings from various research studies and case analyses.

• Molecular Formula : C13H16ClN2O
• Molecular Weight : 252.73 g/mol
• IUPAC Name : 4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine
• Structure : The compound features a pyrimidine ring substituted with a chlorine atom, a cyclohexyl group, and a methoxyethyl group.

Biological Activity Overview

Research indicates that 4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine exhibits several biological activities, including:

• Anticancer Properties :
  • In vitro studies have demonstrated that this compound inhibits cell proliferation in various cancer cell lines. For instance, it has shown effectiveness against melanoma cells by disrupting critical signaling pathways involved in cell growth and survival .
• Antimicrobial Activity :
  • Preliminary tests indicate potential antimicrobial properties, suggesting that the compound may inhibit the growth of certain bacterial strains.
• Mechanism of Action :
  • The compound is believed to interact with specific molecular targets, including enzymes involved in cancer progression. It may inhibit enzymes such as CDC42 and RHOJ, which are critical for cellular signaling in cancer cells .

Case Studies

Several case studies highlight the biological activity of 4-Chloro-6-cyclohexyl-2-(1-methoxyethyl)pyrimidine:

• Study on Melanoma Cells :
  A study evaluated the antiproliferative effects of the compound on SKM28 melanoma cells. Results indicated an IC50 value of approximately 16.4 μM, demonstrating significant inhibition of cell growth .
• Antimicrobial Testing :
  Another investigation assessed the antimicrobial efficacy against various pathogens. The compound displayed notable activity against Gram-positive bacteria, with minimum inhibitory concentrations (MIC) suggesting potential as an antimicrobial agent.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Anticancer	IC50 = 16.4 μM against SKM28 melanoma cells
Antimicrobial	Effective against certain Gram-positive bacteria
Enzyme Inhibition	Inhibits CDC42/RHOJ signaling pathways

Q & A

Q. How do steric effects from substituents influence the compound's reactivity?

• Methodological Answer :
• Steric Maps : Generate Connolly surfaces (e.g., using PyMOL) to visualize steric hindrance from cyclohexyl/methoxyethyl groups .
• Kinetic Studies : Compare reaction rates with analogs (e.g., 4-chloro-6-phenyl derivatives) to quantify steric impacts on nucleophilic substitution .